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Compound of Interest

1-Methylcyclopropane-1-
Compound Name:
sulfonamide

Cat. No.: B045804

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analytical
characterization of 1-Methylcyclopropane-1-sulfonamide. The methods described herein are
essential for identity confirmation, purity assessment, and quality control of this compound in
research and drug development settings.

Compound Information

Property Value Source

1-Methylcyclopropane-1-

Chemical Name sulfonamide --INVALID-LINK--
CAS Number 669008-26-8 --INVALID-LINK--
Molecular Formula C4HINO2S --INVALID-LINK--
Molecular Weight 135.19 g/mol --INVALID-LINK--
Purity (Typical) >98% --INVALID-LINK--

Mass Spectrometry
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Mass spectrometry (MS) is a powerful technique for determining the molecular weight and
elemental composition of 1-Methylcyclopropane-1-sulfonamide. It is also invaluable for
structural elucidation through fragmentation analysis.

Predicted Mass Spectrometry Data

The following table summarizes the predicted mass-to-charge ratios (m/z) for various adducts
of 1-Methylcyclopropane-1-sulfonamide. This data is crucial for interpreting experimental
mass spectra.

Adduct Predicted m/z
[M+H]* 136.0427
[M+Na]* 158.0246
M+NHa4]* 153.0692

[ ]

[M-H]~ 134.0281

Data sourced from PubChem.[1][2]

Experimental Protocol: Electrospray lonization Mass
Spectrometry (ESI-MS)

This protocol outlines the general procedure for obtaining a mass spectrum of 1-
Methylcyclopropane-1-sulfonamide using an ESI-MS instrument.

Workflow for ESI-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1-Methylcyclopropane-1-sulfonamide | C4AH9NO2S | CID 21889814 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. PubChemlLite - 1-methylcyclopropane-1-sulfonamide (C4H9NO2S)
[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of 1-Methylcyclopropane-1-sulfonamide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b045804#analytical-techniques-for-
1-methylcyclopropane-1-sulfonamide-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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